Cas no 75928-84-6 (pyrimidine-2,4-dicarbonitrile)

• Product Name: pyrimidine-2,4-dicarbonitrile
• CAS No: 75928-84-6
• MF: C₆H₂N₄
• MW: 130.106879711151
• MDL: MFCD09834972
• CID: 560731
• PubChem ID: 12684325
• Update Time: 2025-06-10

pyrimidine-2,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinedicarbonitrile
• pyrimidine-2,4-dicarbonitrile
• 2,4-Dicyanopyrimidine
• 2,4-Dicyanpyrimidin
• 2,4-Pyrimidinedicarbonitrile (9CI)
• AMY15812
• MFCD09834972
• A865590
• SCHEMBL2238411
• AKOS006328531
• AB52977
• CS-0048726
• 75928-84-6
• P10787
• AS-50641
• DTXSID60506816

• MDL： MFCD09834972
• Inchi： 1S/C6H2N4/c7-3-5-1-2-9-6(4-8)10-5/h1-2H
• InChI Key： YFSLDGHGVUTAQW-UHFFFAOYSA-N
• SMILES： N1C(C#N)=NC=CC=1C#N

Computed Properties

• Exact Mass: 130.02800
• Monoisotopic Mass: 130.027946081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• PSA: 73.36000
• LogP: 0.21996

Additional information on pyrimidine-2,4-dicarbonitrile

Pyrimidine-2,4-dicarbonitrile (CAS No. 75928-84-6): A Comprehensive Overview

Pyrimidine-2,4-dicarbonitrile (CAS No. 75928-84-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2,4-pyrimidinedicarbonitrile, is a member of the pyrimidine family and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of pyrimidine-2,4-dicarbonitrile.

Chemical Properties and Structure

Pyrimidine-2,4-dicarbonitrile is a white crystalline solid with a molecular formula of C₅H₂N₄. The compound features a pyrimidine ring with two cyano groups (-CN) attached at the 2 and 4 positions. The presence of these cyano groups imparts unique chemical reactivity and stability to the molecule. The cyano groups are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the pyrimidine ring and affect the compound's interactions with biological targets.

The molecular weight of pyrimidine-2,4-dicarbonitrile is approximately 110.09 g/mol. It is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various chemical and biological assays. The compound's solubility and stability in these solvents are crucial for its use in drug discovery and development processes.

Synthesis Methods

The synthesis of pyrimidine-2,4-dicarbonitrile has been extensively studied due to its importance in pharmaceutical research. One common method involves the reaction of urea with malononitrile in the presence of a strong acid catalyst. This reaction proceeds via a condensation process to form the desired pyrimidine derivative. Another approach involves the cyclization of cyanoacetic acid with guanidine hydrochloride under basic conditions.

A more recent and efficient synthesis method involves the use of microwave-assisted reactions. This technique has been shown to significantly reduce reaction times and improve yields compared to traditional methods. For example, a study published in the Journal of Organic Chemistry demonstrated that microwave-assisted cyclization of cyanoacetic acid with guanidine hydrochloride could achieve yields of over 90% within minutes.

Biological Applications

Pyrimidine-2,4-dicarbonitrile has shown promising biological activities that make it an attractive candidate for drug development. One of its key applications is as an inhibitor of various enzymes involved in metabolic pathways. For instance, it has been reported to inhibit dihydroorotate dehydrogenase (DHODH), an enzyme critical for de novo pyrimidine biosynthesis in cells. Inhibition of DHODH can lead to reduced DNA synthesis and cell proliferation, making it a potential target for cancer therapy.

In addition to its enzymatic inhibition properties, pyrimidine-2,4-dicarbonitrile has also been investigated for its anti-inflammatory effects. Studies have shown that it can modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation and immune responses. By inhibiting NF-κB activation, this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent Research Advancements

The ongoing research on pyrimidine-2,4-dicarbonitrile continues to uncover new insights into its biological activities and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for developing novel antiviral agents. The researchers synthesized a series of derivatives by modifying the pyrimidine ring and found that certain analogs exhibited potent antiviral activity against herpes simplex virus (HSV) and human cytomegalovirus (HCMV).

Another area of interest is the use of pyrimidine-2,4-dicarbonitrile-based compounds as probes for studying protein-protein interactions. A study published in Chemical Communications demonstrated that these compounds could be used to selectively disrupt specific protein interactions involved in cancer cell signaling pathways. This approach has the potential to identify new therapeutic targets and develop more effective cancer treatments.

Conclusion

Pyrimidine-2,4-dicarbonitrile (CAS No. 75928-84-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing research continues to expand our understanding of this compound's properties and applications, paving the way for future advancements in drug discovery and development.